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Compound of Interest

Compound Name: 2-Thiazolecarboxaldehyde

Cat. No.: B150998

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling of 2-
Thiazolecarboxaldehyde (CAS No. 10200-59-6). Adherence to these procedures is essential
for ensuring personnel safety and operational integrity in a laboratory setting.

Personal Protective Equipment (PPE)

Selection and use of appropriate Personal Protective Equipment (PPE) are the first line of
defense against chemical exposure. While specific quantitative data such as glove
breakthrough times for 2-Thiazolecarboxaldehyde are not readily available, the following table
summarizes recommended PPE based on general safety guidelines for handling aldehydes
and similar chemical compounds. It is crucial to consult the specific Safety Data Sheet (SDS)
for the product in use and to consider the concentration and conditions of use when selecting
PPE.
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PPE Category

Recommendation

Rationale

Eye and Face Protection

ANSI-compliant safety glasses

with side shields at a minimum.

[1][2] Chemical splash goggles
should be worn when there is
a potential for splashing.[1][2]
A face shield may be required
for larger quantities or when
there is a significant splash
hazard.[3]

Protects against eye irritation
or serious eye damage from

splashes or vapors.[1][4]

Hand Protection

Chemical-resistant gloves are
mandatory.[4] Recommended
materials include Nitrile rubber,
Neoprene, Butyl rubber, and
PVC.[2][3] Double gloving may
be appropriate for extensive
handling.[3]

Prevents skin contact, which
can cause irritation.[4] The
choice of glove material should
be based on the specific
operational tasks and duration

of potential exposure.[1][5]

Skin and Body Protection

A chemical-resistant lab coat
or apron should be worn.[2]
Full-length pants and closed-
toe shoes are required.[3] For
larger-scale operations,
chemical-resistant overalls

may be necessary.[2]

Protects skin from accidental

spills and contamination.[4]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood.[3][6] If ventilation
is inadequate or if there is a
risk of inhaling vapors, a
NIOSH-approved respirator
with appropriate cartridges
should be used.[3][7]

May cause respiratory
irritation.[1][7] Engineering
controls like fume hoods are
the primary means of

protection.[6]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.safety.rochester.edu/labsafety/formaldehyde/pdf/Formaldehyde_Spill_Protocol.pdf
https://www.safety.rochester.edu/labsafety/formaldehyde/pdf/Formaldehyde_Spill_Protocol.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.safety.rochester.edu/labsafety/formaldehyde/pdf/Formaldehyde_Spill_Protocol.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.safety.rochester.edu/labsafety/formaldehyde/pdf/Formaldehyde_Spill_Protocol.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/390062
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/390062
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Occupational Exposure Limits (OELSs): Specific OELs for 2-Thiazolecarboxaldehyde have not
been established by major regulatory bodies like OSHA.[8] For context, the OSHA Permissible
Exposure Limit (PEL) for the related compound Acetaldehyde is a ceiling of 25 ppm.[3][9]
Given the irritating nature of aldehydes, it is prudent to handle 2-Thiazolecarboxaldehyde with
engineering controls and PPE to minimize any potential exposure.

Standard Operating Procedure for Laboratory Use

The following diagram outlines the standard procedure for the safe handling of 2-
Thiazolecarboxaldehyde in a laboratory setting, from preparation to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Thiazolecarboxaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150998#personal-protective-equipment-for-handling-
2-thiazolecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b150998#personal-protective-equipment-for-handling-2-thiazolecarboxaldehyde
https://www.benchchem.com/product/b150998#personal-protective-equipment-for-handling-2-thiazolecarboxaldehyde
https://www.benchchem.com/product/b150998#personal-protective-equipment-for-handling-2-thiazolecarboxaldehyde
https://www.benchchem.com/product/b150998#personal-protective-equipment-for-handling-2-thiazolecarboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

